Cas no 889940-59-4 (3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine
• CAS No: 889940-59-4
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 4664036
• Update Time: 2025-05-28

3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine
• 3-(5-Methylfuran-2-yl)-2,5-dihydro-1,2,4-thiadiazol-5-imine

• Inchi： 1S/C7H7N3OS/c1-4-2-3-5(11-4)6-9-7(8)12-10-6/h2-3H,1H3,(H2,8,9,10)
• InChI Key： SAGATEPPWVUPHS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C2=CC=C(C)O2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine

Comprehensive Analysis of 3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine (CAS No. 889940-59-4): Properties, Applications, and Research Insights

The compound 3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine (CAS No. 889940-59-4) is a heterocyclic organic molecule featuring a unique fusion of furan and thiadiazole rings. This structural combination endows it with distinctive chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both 5-methylfuran and 1,2,4-thiadiazole moieties contributes to its potential bioactivity, particularly in modulating enzymatic pathways and receptor interactions.

Recent studies highlight the growing demand for heterocyclic compounds in drug discovery, with 3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine emerging as a candidate for further exploration. Researchers are investigating its role in targeting inflammatory markers and oxidative stress pathways, aligning with current trends in precision medicine. Its molecular stability and solubility profile also make it suitable for formulation development, addressing challenges in drug delivery systems.

In agrochemical applications, this compound has shown promise as a biopesticide precursor, reflecting the industry's shift toward sustainable agriculture. Its thiadiazole core may interact with plant defense mechanisms, offering an eco-friendly alternative to traditional pesticides. This aligns with global searches for "green chemistry solutions" and "low-toxicity crop protectants," topics frequently queried in scientific databases.

Synthetic routes to 889940-59-4 often involve cyclization reactions between 2-methylfuran-5-carboxaldehyde and thiosemicarbazide, followed by oxidative ring closure. Optimizing these methods for high-yield synthesis remains a focus, as highlighted in recent patents. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its purity, crucial for regulatory compliance in pharmaceutical intermediates.

The compound's structure-activity relationship (SAR) is under scrutiny for designing derivatives with enhanced properties. Computational modeling suggests that modifications to the furan methyl group or thiadiazole amine could improve target binding affinity, a hot topic in AI-driven drug design forums. Such innovations respond to frequent search queries like "how to optimize heterocyclic drug candidates."

Environmental and safety assessments indicate that 3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine exhibits favorable biodegradability profiles, meeting REACH compliance standards. This positions it favorably against persistent organic pollutants, addressing public concerns about "chemicals in the ecosystem." Ongoing toxicology studies aim to validate its safety for broader applications.

Market analysts note rising interest in CAS 889940-59-4 from specialty chemical manufacturers, driven by its dual utility in life sciences and material innovation. Its potential as a ligand in catalysis or monomer for functional polymers expands its industrial relevance, connecting to trending searches on "multipurpose organic compounds."

In conclusion, 3-(5-methylfuran-2-yl)-1,2,4-thiadiazol-5-amine represents a versatile scaffold bridging multiple scientific disciplines. Its development reflects broader shifts toward sustainable chemistry and targeted therapeutics, making it a compound to watch in both academic and industrial spheres. Future research directions may explore its synergistic combinations with other bioactive molecules, answering prevalent queries about "next-generation hybrid compounds."